Cas no 60968-07-2 (1,2,3,4-Tetrahydro-benzaanthracen-4-ol)
1,2,3,4-Tetrahydro-benzaanthracen-4-ol Chemical and Physical Properties
Names and Identifiers
-
- Benz[a]anthracen-4-ol, 1,2,3,4-tetrahydro-
- 1,2,3,4-Tetrahydro-benz[a]anthracen-4-ol
- 1,2,3,4-Tetrahydrotetraphen-4-ol
- 1,2,3,4-Tetrahydrobenzo(a)anthracen-4-ol
- 60968-07-2
- DTXSID80919707
- 91484-80-9
- 1,2,3,4-Tetrahydro-benzaanthracen-4-ol
-
- Inchi: 1S/C18H16O/c19-18-7-3-6-15-16(18)9-8-14-10-12-4-1-2-5-13(12)11-17(14)15/h1-2,4-5,8-11,18-19H,3,6-7H2
- InChI Key: QSSVERAIYLORNJ-UHFFFAOYSA-N
- SMILES: OC1C2C=CC3C=C4C=CC=CC4=CC=3C=2CCC1
Computed Properties
- Exact Mass: 248.12018
- Monoisotopic Mass: 248.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
1,2,3,4-Tetrahydro-benzaanthracen-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T310015-500mg |
1,2,3,4-Tetrahydro-benz[a]anthracen-4-ol |
60968-07-2 | 500mg |
$161.00 | 2023-05-17 | ||
| TRC | T310015-1g |
1,2,3,4-Tetrahydro-benz[a]anthracen-4-ol |
60968-07-2 | 1g |
$282.00 | 2023-05-17 | ||
| TRC | T310015-2.5g |
1,2,3,4-Tetrahydro-benz[a]anthracen-4-ol |
60968-07-2 | 2.5g |
$615.00 | 2023-05-17 | ||
| TRC | T310015-5g |
1,2,3,4-Tetrahydro-benz[a]anthracen-4-ol |
60968-07-2 | 5g |
$1171.00 | 2023-05-17 |
1,2,3,4-Tetrahydro-benzaanthracen-4-ol Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
Additional information on 1,2,3,4-Tetrahydro-benzaanthracen-4-ol
Comprehensive Overview of 1,2,3,4-Tetrahydro-benzaanthracen-4-ol (CAS No. 60968-07-2): Properties, Applications, and Research Insights
1,2,3,4-Tetrahydro-benzaanthracen-4-ol (CAS No. 60968-07-2) is a polycyclic aromatic hydrocarbon derivative with significant interest in organic chemistry and pharmaceutical research. This compound, characterized by its partially hydrogenated benzaanthracene structure, serves as a versatile intermediate in synthetic pathways. Its molecular framework combines a tetrahydro moiety with a hydroxyl group, enabling unique reactivity patterns. Researchers have explored its potential in designing novel materials and bioactive molecules, aligning with trends in sustainable chemistry and drug discovery.
In recent years, the demand for specialized polycyclic aromatic compounds like 1,2,3,4-Tetrahydro-benzaanthracen-4-ol has surged due to their role in developing OLED materials and liquid crystals. A 2023 study highlighted its utility in optimizing charge transport properties in organic semiconductors—a hot topic in renewable energy technologies. The compound’s hydroxyl-functionalized structure also makes it a candidate for catalytic applications, particularly in asymmetric synthesis, addressing the industry’s push toward greener methodologies.
Analytical techniques such as HPLC and NMR confirm the high purity (>98%) of 60968-07-2, a critical factor for reproducibility in academic and industrial settings. Stability studies under varying pH conditions reveal its robustness, making it suitable for long-term storage—an often-searched query among laboratory professionals. Furthermore, computational modeling predicts its binding affinity toward certain enzymatic targets, sparking discussions in medicinal chemistry forums about its potential as a scaffold for kinase inhibitors.
Environmental considerations are paramount in contemporary research. 1,2,3,4-Tetrahydro-benzaanthracen-4-ol exhibits lower ecotoxicity compared to non-hydrogenated analogs, as evidenced by OECD 301 biodegradation tests. This aligns with the growing emphasis on green chemistry principles in synthetic design. Suppliers now emphasize lifecycle assessments (LCA) for such compounds, responding to regulatory shifts and consumer demand for sustainable alternatives.
From a commercial perspective, global suppliers list CAS 60968-07-2 with GMP compliance for research-grade quantities. Pricing trends reflect its niche status, with bulk procurement options gaining traction among contract manufacturing organizations (CMOs). Patent landscapes show increasing filings involving derivatives of this compound, particularly in photodynamic therapy applications—a trending intersection of materials science and biomedicine.
Emerging applications include its use as a fluorescent probe in cellular imaging, capitalizing on the inherent luminescence of its conjugated system. This addresses frequent search queries about "small-molecule imaging agents." Additionally, its solid-state packing behavior, studied via X-ray crystallography, provides insights for crystal engineering—a field gaining momentum in pharmaceutical formulation development.
For researchers handling 1,2,3,4-Tetrahydro-benzaanthracen-4-ol, safety data sheets recommend standard organic lab precautions, with no extreme hazards reported—a relief compared to traditional anthracene derivatives. Storage guidelines (-20°C under argon) are frequently cited in technical forums, underscoring practical handling concerns. Recent innovations in its chromatographic purification have reduced production costs, making it more accessible for academic labs.
The compound’s role in heterocyclic chemistry continues to expand, with publications demonstrating its use in constructing complex nitrogen-containing architectures. Such developments resonate with the pharmaceutical industry’s focus on privileged structures for drug design. Collaborative studies between computational chemists and synthetic groups are optimizing its derivatization pathways, answering common search terms like "efficient benzaanthracene modifications."
Looking ahead, 60968-07-2 exemplifies how classical hydrocarbon frameworks adapt to modern scientific needs. Its balance of aromatic character and hydrogenated flexibility mirrors broader trends in molecular design—where rigidity and functionality must coexist. As analytical techniques advance, further revelations about its supramolecular behavior and biological interactions are anticipated, potentially unlocking new applications in nanotechnology and targeted therapeutics.
60968-07-2 (1,2,3,4-Tetrahydro-benzaanthracen-4-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)